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Compound of Interest

Compound Name:

Cat. No.: B087399

3-Bromo-2-methoxypyridine

L  Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive handling precautions and safety information for 3-Bromo-
2-methoxypyridine (CAS No. 13472-59-8), a key intermediate in pharmaceutical and

agrochemical synthesis. Adherence to these guidelines is critical to ensure personnel safety

and maintain experimental integrity.

Hazard Identification and Classification

3-Bromo-2-methoxypyridine is classified as a hazardous substance. The following table

summarizes its GHS hazard classifications.

Hazard Class Category Hazard Statement Signal Word
o H302: Harmful if

Acute Toxicity, Oral 4 Danger

swallowed.

Skin ) H315: Causes skin

Corrosion/Irritation irritation.[1][2]

Serious Eye 1 H318: Causes serious

Damage/Eye Irritation eye damage.[2][3]

Specific target organ H335: May cause

toxicity — Single 3 respiratory irritation.[1]

exposure

[2]
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Target Organs: Respiratory system.[2]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 3-Bromo-2-methoxypyridine is
provided below.

Property Value

Molecular Formula CsHeBrNO[2][4]

Molecular Weight 188.02 g/mol [2][4]

Appearance Colorless to pale yellow liquid[4]
Density 1.5856 g/mL at 25°C[2][4]
Refractive Index n20/D 1.566[2][4]

Flash Point 93.3 °C (199.9 °F) - closed cup[2]

Solubilit Soluble in organic solvents such as DMSO and
olubili
Y methanol; limited solubility in water.[4]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling 3-Bromo-2-methoxypyridine.
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Protection Type Specification

Tightly fitting safety goggles with side-shields
Eye/Face Protection conforming to EN 166 (EU) or NIOSH (US). A
face shield is also recommended.[2][5]

Chemically impermeable gloves (e.g., type
ABEK EN14387 respirator filter), and fire/flame

Skin Protection ) ) ] )
resistant and impervious clothing. A lab coat

should be worn.[2][4][5]

If exposure limits are exceeded or irritation is
Respiratory Protection experienced, use a full-face respirator with a
suitable filter.[5]

Personal Protective Equipment (PPE) Protocol

IO IO IO —

Handling 3-Bromo-2-methoxypyridine

Click to download full resolution via product page

Handling and Storage

Proper handling and storage procedures are essential to maintain the stability of the compound
and prevent accidental exposure.

Handling:

Handle in a well-ventilated place.[5]

Avoid contact with skin and eyes.[5]

Avoid the formation of dust and aerosols.[5]

Use non-sparking tools.[5]
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e Prevent fire caused by electrostatic discharge.[5]

e Do not eat, drink, or smoke when using this product.

e Wash hands and any exposed skin thoroughly after handling.[1]

Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][5]

» Store away from incompatible materials such as acids, bases, and oxidizing agents.

o Keep in a dark place under an inert atmosphere to prevent degradation.[4]

First-Aid Measures

In the event of exposure, immediate and appropriate first-aid is crucial.

Exposure Route

First-Aid Protocol

Inhalation

Move the victim to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration and consult a doctor

immediately.[5]

Skin Contact

Take off contaminated clothing immediately.
Wash off with soap and plenty of water. Consult
a doctor.[5]

Eye Contact

Rinse with pure water for at least 15 minutes,

also under the eyelids. Consult a doctor.[1][5]

Ingestion

Rinse mouth with water. Do not induce vomiting.
Never give anything by mouth to an
unconscious person. Call a doctor or Poison

Control Center immediately.[5]
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Exposure Type

Inhalation | Skin Contact | Eye Contact | Ingestion
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Accidental Release Measures

In the event of a spill, follow these procedures to contain and clean up the material safely.

Personal Precautions:

Use personal protective equipment.[5]

Ensure adequate ventilation.[5]

Remove all sources of ignition.[5]

Evacuate personnel to safe areas.[5]

Environmental Precautions:

o Prevent further leakage or spillage if safe to do so.[5]
e Do not let the chemical enter drains.[5]

Methods for Containment and Cleaning Up:

o Collect spillage with suitable absorbent material.

o Keep in suitable, closed containers for disposal.[5]
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o Use spark-proof tools and explosion-proof equipment.[5]
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Fire-Fighting Measures
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Suitable Extinguishing Media:

» Use dry chemical, carbon dioxide, or alcohol-resistant foam.[5]

Special Hazards:

o Combustible liquid.[2]

o Containers may explode when heated.

» May emit corrosive fumes.[6]

Protective Actions for Fire-Fighters:

» Wear a self-contained breathing apparatus (SCBA) for firefighting if necessary.[5]
» Cool fire-exposed containers with water spray from a protected location.[6]

Disposal Considerations

Dispose of 3-Bromo-2-methoxypyridine and its containers in accordance with local, regional,
and national regulations for chemical waste.[4] Do not empty into drains.

Toxicological Information

Detailed toxicological properties of 3-Bromo-2-methoxypyridine have not been fully
investigated. The available data indicates that it is harmful if swallowed, causes skin irritation,
serious eye damage, and may cause respiratory irritation.[2][3]

This technical guide is intended to provide essential safety information. Always refer to the
most current Safety Data Sheet (SDS) from your supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methoxypyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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